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Compound of Interest

Compound Name: Cobalt(II) nitrate hexahydrate

Cat. No.: B7880970 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties of cobalt(II) nitrate hexahydrate, a compound of significant interest in various

research and development applications.

Physicochemical Data Summary
The essential quantitative data for cobalt(II) nitrate hexahydrate are summarized in the table

below for ease of reference and comparison.

Parameter Value Reference

Chemical Formula Co(NO₃)₂·6H₂O [1][2]

Molecular Weight 291.03 g/mol [2]

Appearance Red to very dark red crystals

Density 1.88 g/cm³

Melting Point 57 °C

Solubility in Water 2170 g/L

Chemical Structure and Formula
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Cobalt(II) nitrate hexahydrate is an inorganic compound and a cobalt(II) salt.[1] The most

prevalent form is the hexahydrate, which is a red-brown deliquescent salt soluble in water and

other polar solvents.[1] The chemical formula is Co(NO₃)₂·6H₂O.[1][2] The structure of the

hexahydrate is more accurately described as hexaaquacobalt(II) nitrate, [Co(OH₂)₆][NO₃]₂,

consisting of discrete [Co(OH₂)₆]²⁺ and [NO₃]⁻ ions.[1]
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Caption: Chemical structure of Cobalt(II) nitrate hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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